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Abstract
This technical guide provides a comprehensive overview of the anthraquinone dye, Acid Blue
260 (C.I. 62168-86-9). It delves into the historical context of its development within the broader

history of synthetic dyes, details its core synthesis process, and presents key experimental

protocols and quantitative data. The synthesis of Acid Blue 260 is centered around the copper-

catalyzed Ullmann condensation of bromamine acid with 2,4,6-trimethylaniline. This guide

offers detailed procedural steps derived from key patents, quantitative data on reaction yields,

and a visual representation of the synthesis pathway to support researchers and professionals

in the fields of chemistry and materials science.

Introduction and Discovery
The development of Acid Blue 260 is rooted in the extensive research into anthraquinone-

based dyes that began in the late 19th century. Following the first synthesis of a natural dye,

alizarin, from coal-tar anthracene in 1868, the field of synthetic dyes expanded rapidly.[1]

Anthraquinone dyes, known for their vibrant colors and excellent lightfastness, became a

significant class of colorants.[2][3]

While the precise date and individuals associated with the initial discovery of Acid Blue 260
are not extensively documented in readily available literature, its synthesis builds upon well-

established chemical principles. The core reaction, a copper-catalyzed aromatic nucleophilic
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substitution, is a variation of the Ullmann condensation, a reaction first reported by Fritz

Ullmann in 1901.[4][5] The specific application of this reaction to produce Acid Blue 260 by

condensing bromamine acid (1-amino-4-bromo-2-anthraquinonesulphonic acid) with 2,4,6-

trimethylaniline represents a targeted development to achieve the dye's characteristic brilliant

blue hue and its suitability for dyeing polyamide fibers.[4][6] Bromamine acid itself is a crucial

intermediate in the synthesis of numerous acid dyes.[7]

Chemical and Physical Properties
Acid Blue 260 is a dark blue powder with the following properties:

Property Value Reference

Chemical Formula C₂₆H₂₃ClN₃NaO₆S [6]

Molecular Weight 563.99 g/mol [6]

CAS Registry Number 62168-86-9 [6]

Molecular Structure Anthraquinone [6]

Appearance Dark blue powder [8]

Solubility Soluble in water [8]

Synthesis of Acid Blue 260
The primary method for synthesizing Acid Blue 260 involves the condensation of bromamine

acid and 2,4,6-trimethylaniline. This reaction is catalyzed by a copper salt, typically cuprous

chloride. The process can be broken down into several key stages as outlined in the

experimental protocols below.

Synthesis Pathway
The overall synthesis can be visualized as a multi-step process beginning with the preparation

of the reactants and catalyst, followed by the condensation reaction, and concluding with a

series of purification steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ENEMS MICROSYSTEMS RESEARCH SPOT: HISTORICAL BACKGROUND OF DYES
[enemsmicrosystresearchspot.blogspot.com]

2. grokipedia.com [grokipedia.com]

3. Anthraquinone dyes - Wikipedia [en.wikipedia.org]

4. grokipedia.com [grokipedia.com]

5. Ullmann reaction - Wikipedia [en.wikipedia.org]

6. worlddyevariety.com [worlddyevariety.com]

7. researchgate.net [researchgate.net]

8. hztya.com [hztya.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1343615?utm_src=pdf-body-img
https://www.benchchem.com/product/b1343615?utm_src=pdf-custom-synthesis
https://enemsmicrosystresearchspot.blogspot.com/2015/11/historical-background-of-dyes.html
https://enemsmicrosystresearchspot.blogspot.com/2015/11/historical-background-of-dyes.html
https://grokipedia.com/page/Anthraquinone_dyes
https://en.wikipedia.org/wiki/Anthraquinone_dyes
https://grokipedia.com/page/Ullmann_condensation
https://en.wikipedia.org/wiki/Ullmann_reaction
http://www.worlddyevariety.com/acid-dyes/acid-blue-260.html
https://www.researchgate.net/publication/244338894_A_new_method_for_the_preparation_of_1-amino-4-bromo-2-anthraquinonesulphonic_acid_bromamine_acid_directly_from_anthraquinone
https://www.hztya.com/product/tnyanyl-a-dyes/acid-blue-260.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to Acid Blue 260:
Discovery and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343615#acid-blue-260-discovery-and-synthesis-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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